Cas no 1805118-96-0 (6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1805118-96-0
• MF: C₈H₄ClF₃N₂O₅
• MW: 300.575971603394
• CID: 4838600
• Update Time: 2025-05-25

6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O5/c1-18-4-2-3(14(16)17)5(6(9)15)7(13-4)19-8(10,11)12/h2H,1H3
• InChI Key： IKIFTENZCOKRGI-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NC(=CC=1[N+](=O)[O-])OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

Comprehensive Overview of 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805118-96-0)

The compound 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805118-96-0) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy, nitro, and trifluoromethoxy functional groups, make it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the trifluoromethoxy group in 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride contributes to its lipophilicity, a critical factor in drug design. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, as highlighted by numerous publications and patents. Additionally, the nitro group offers versatility for further functionalization, making this compound a hotspot for structure-activity relationship (SAR) studies.

The synthesis and applications of 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride are often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on chemical manufacturing processes, researchers are exploring eco-friendly routes to produce such intermediates. This compound’s relevance to catalysis and atom economy further underscores its importance in modern synthetic chemistry. Laboratories and manufacturers are also investigating its stability under various conditions, a topic frequently searched in chemical databases and academic forums.

From a commercial perspective, 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is often sourced by contract research organizations (CROs) and custom synthesis providers. Its CAS No. 1805118-96-0 serves as a unique identifier in global chemical inventories, ensuring precise procurement and regulatory compliance. The compound’s niche applications have also sparked interest in intellectual property (IP) landscapes, with several patents referencing its derivatives. This makes it a subject of interest for patent analysts and R&D strategists.

In summary, 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805118-96-0) represents a cutting-edge intermediate with multifaceted applications. Its structural complexity and functional diversity align with contemporary research trends, including fluorine chemistry, drug discovery, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative chemical solutions.